Cas no 2107535-57-7 (3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid)
3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
- SCHEMBL266298
- EN300-745922
- 2107535-57-7
- 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid
-
- Inchi: 1S/C10H8O3S/c1-6-2-3-8(13-6)7-4-5-14-9(7)10(11)12/h2-5H,1H3,(H,11,12)
- InChI Key: SVRNGHIUXJJAND-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)O)C1=CC=C(C)O1
Computed Properties
- Exact Mass: 208.01941529g/mol
- Monoisotopic Mass: 208.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 78.7Ų
3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745922-1.0g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
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| Enamine | EN300-745922-0.05g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 0.05g |
$768.0 | 2024-05-23 | |
| Enamine | EN300-745922-0.1g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 0.1g |
$804.0 | 2024-05-23 | |
| Enamine | EN300-745922-0.25g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 0.25g |
$840.0 | 2024-05-23 | |
| Enamine | EN300-745922-0.5g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 0.5g |
$877.0 | 2024-05-23 | |
| Enamine | EN300-745922-2.5g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 2.5g |
$1791.0 | 2024-05-23 | |
| Enamine | EN300-745922-5.0g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 5.0g |
$2650.0 | 2024-05-23 | |
| Enamine | EN300-745922-10.0g |
3-(5-methylfuran-2-yl)thiophene-2-carboxylic acid |
2107535-57-7 | 95% | 10.0g |
$3929.0 | 2024-05-23 |
3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid
Introduction to 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid (CAS No. 2107535-57-7)
3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2107535-57-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential biological activities. This compound belongs to the thiophene family, which is well-documented for its role in various synthetic applications and as a scaffold in drug discovery. The presence of both furan and thiophene moieties in its structure endows it with distinct electronic and steric characteristics, making it a promising candidate for further exploration.
The molecular structure of 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid consists of a thiophene ring substituted at the 2-position with a carboxylic acid group, while the 5-position of the furan ring is methylated. This specific arrangement of functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for various applications. The compound’s solubility, reactivity, and interaction with biological targets are influenced by these structural features, which are critical in determining its utility in pharmaceuticals and other industrial processes.
In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. Thiophene derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan moiety into the thiophene framework introduces additional electronic richness, which can modulate the compound’s biological activity. This has led to several investigations into the synthesis and characterization of such hybrid molecules.
One of the most compelling aspects of 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid is its potential as a building block for more complex molecules. Its carboxylic acid group provides a site for further functionalization, allowing chemists to attach other pharmacophores or link it to biomolecules for drug delivery systems. Additionally, the methyl group on the furan ring can influence the compound’s metabolic stability and bioavailability, making it an attractive candidate for medicinal chemistry applications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid have suggested that it may interact with various enzymes and receptors, potentially leading to therapeutic effects. For instance, preliminary docking studies have indicated that this compound could bind to certain kinases involved in cancer pathways, although further experimental validation is required.
The synthesis of 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid has been optimized through multiple routes, each offering distinct advantages in terms of yield, purity, and scalability. Common methods involve cyclization reactions followed by functional group transformations to introduce the carboxylic acid and methyl groups at appropriate positions. These synthetic strategies are often inspired by natural product biosynthesis or designed based on retrosynthetic analysis to achieve high efficiency.
In materials science, 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid has shown promise as a precursor for organic semiconductors and conductive polymers. The conjugated system formed by the thiophene and furan rings contributes to its ability to participate in π-stacking interactions, which are crucial for charge transport in electronic devices. Researchers are exploring its use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other advanced materials where electron delocalization is essential.
The environmental impact of synthesizing and using 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid is also an area of growing concern. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods that employ recyclable catalysts or solvent-free reactions are being investigated to enhance the ecological footprint of producing this compound.
As our understanding of biological pathways continues to expand, so does the potential for 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid to be developed into novel therapeutics. Its unique structural features make it a versatile scaffold for drug design, allowing medicinal chemists to explore new mechanisms of action against diseases such as diabetes, neurodegenerative disorders, and infectious diseases. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.
The future directions for research on 3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid include expanding its chemical space through library synthesis and high-throughput screening programs. By generating large collections of derivatives with varied substituents, researchers can identify new lead compounds with enhanced potency and selectivity. Additionally, exploring its role in nanotechnology could open up new avenues for applications in drug delivery and diagnostics.
In conclusion,3-(5-Methylfuran-2-yl)thiophene-2-carboxylic acid (CAS No. 2107535-57-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure offers opportunities for innovation in pharmaceuticals, materials science, and environmental chemistry. As research progresses,this molecule is likely to play an increasingly important role in addressing global challenges through scientific discovery.
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